(E)-N-cyclohexyl-3-(4-nitrophenyl)-N-pyridin-2-ylprop-2-enamide

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: (E)-N-cyclohexyl-3-(4-nitrophenyl)-N-pyridin-2-ylprop-2-enamide
• InChI: InChI=1S/C20H21N3O3/c24-20(14-11-16-9-12-18(13-10-16)23(25)26)22(17-6-2-1-3-7-17)19-8-4-5-15-21-19/h4-5,8-15,17H,1-3,6-7H2/b14-11+
• InChI Key: GMQINCPJVNSAKW-SDNWHVSQSA-N
• Isomeric SMILES: C1CCC(CC1)N(C2=CC=CC=N2)C(=O)/C=C/C3=CC=C(C=C3)[N+](=O)[O-]
• SMILES: C1CCC(CC1)N(C2=CC=CC=N2)C(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-]

Description

N-cyclohexyl-3-(4-nitrophenyl)-N-(2-pyridinyl)-2-propenamide is an olefinic compound. It derives from a cinnamic acid.

Scientific Research Applications

Synthesis and Biological Evaluation

• Schiff’s bases and 2-azetidinones derived from (E)-N-cyclohexyl-3-(4-nitrophenyl)-N-pyridin-2-ylprop-2-enamide have been investigated for their potential antidepressant and nootropic activities. Notably, certain derivatives exhibited significant antidepressant activity in animal models (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Chemical Synthesis and Structure

• Studies involving the intramolecular cyclization of functional derivatives of unsaturated compounds like this compound have resulted in the synthesis of various heterocyclic compounds. These syntheses contribute to the development of novel organic compounds with potential applications in pharmacology and materials science (Danilyuk, Vas’kevich, Vas’kevich, & Vovk, 2016).

Pharmaceutical Research

• A study focusing on the reaction of 2-cyano-3-(x-nitrophenyl)prop-2-enamides (a class of compounds including this compound) with methyl 3-oxobutanoate provides insights into the synthesis of various pyridine derivatives, which are important for developing new pharmaceutical agents (O'callaghan, McMurry, Draper, & Champeil, 1999).

Liquid Crystal and Photovoltaic Performance

• Research on the effect of π-conjugation units on the liquid crystal and photovoltaic performance of heterocyclic pyridine-based compounds, including those similar to this compound, has significant implications for materials science, particularly in the development of new materials for liquid crystal displays and solar cells (Chen, Wang, An, Chen, & Chen, 2021).

Anticonvulsant Properties

• The crystal structures of anticonvulsant enaminones, including derivatives of this compound, have been determined, offering valuable insights into the design of new anticonvulsant drugs (Kubicki, Bassyouni, & Codding, 2000).